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Compound of Interest

Compound Name: 1-Methylimidazolium chloride

Cat. No.: B1589782

An In-depth Technical Guide to the Safety and Handling of 1-Methylimidazolium Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Methylimidazolium chloride is an ionic liquid with a range of applications in research and
industry. As with any chemical substance, a thorough understanding of its hazard profile and
proper handling procedures is essential to ensure the safety of laboratory and manufacturing
personnel. This technical guide provides a comprehensive overview of the safety and handling
precautions for 1-Methylimidazolium chloride, compiled from available safety data sheets
and toxicological information. It covers hazard identification, first aid measures, firefighting
protocols, accidental release measures, handling and storage, and personal protective
equipment. Quantitative data is presented in structured tables for ease of reference, and logical
workflows for safety procedures are illustrated with diagrams.

Chemical Identification and Physical Properties

1-Methylimidazolium chloride is an organic salt with the chemical formula CaH7CINz.[1] It is
identified by the CAS number 35487-17-3.[2][3][4][5]

Table 1: Physical and Chemical Properties of 1-Methylimidazolium Chloride

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1589782?utm_src=pdf-interest
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK582091/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylimidazolium-chloride
https://www.scbt.com/p/1-methylimidazolium-chloride-35487-17-3
https://roco.global/wp-content/uploads/2022/11/SDS-IL-0094-MIM-Cl-1-Methylimidazolium-chloride_0.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0094%20MIM%20Cl%2C%201-Methylimidazolium%20chloride.pdf
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CaH7CIN2 [1]
Molecular Weight 118.56 g/mol [11[2][3]
CAS Number 35487-17-3 [21131141[5]
Appearance Solid [4]

Odor No characteristic odor [4]

Melting Point > Room Temperature [6]

Flash Point Not applicable

Stability Stable under recommended )

storage conditions.

Hazard Identification and Classification

1-Methylimidazolium chloride is classified as a hazardous substance. The GHS/CLP

classifications are summarized below.

Table 2: GHS Hazard Classification for 1-Methylimidazolium Chloride

Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye irritation 2 o
irritation
Specific target organ toxicity — )
] ] H335: May cause respiratory
single exposure (Respiratory 3

tract irritation)

irritation

Source:[1][2][4][5]

Signal Word: Warning[2][4][5]
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Hazard Pictograms:

laalt text

Toxicological Information

Detailed toxicological studies specifically for 1-Methylimidazolium chloride are not
extensively available in the public domain. However, data for structurally similar ionic liquids,
such as 1-Butyl-3-methylimidazolium chloride, can provide an indication of the potential
hazards.

Table 3: Acute Toxicity Data for Structurally Similar lonic Liquids

Substance Test Species Route Value Reference
1-Butyl-3-
- >50 - <300

methylimidaz LD50 Rat Oral [7]

: : mg/kg
olium chloride
1-Butyl-3-
methylimidaz LD50 Rat Dermal >2000 mg/kg [8]

olium chloride

It is important to note that toxicity can vary based on the specific alkyl chain length and
counter-ion of the imidazolium salt.[1][9][10]

Key Health Effects:

 Ingestion: Harmful if swallowed.[1][2][4][5] Ingestion may cause irritation of the mucous
membranes in the mouth, pharynx, esophagus, and gastrointestinal tract.[8]

 Inhalation: May cause respiratory irritation.[1][2][4][5]
o Skin Contact: Causes skin irritation.[1][2][4][5]

o Eye Contact: Causes serious eye irritation.[1][2][4][5]

First Aid Measures
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Immediate medical attention is recommended in case of significant exposure.

Table 4: First Aid Procedures for 1-Methylimidazolium Chloride

Exposure Route Procedure

Rinse mouth with water. Do not induce vomiting.

Ingestion ) ) . )
Seek immediate medical attention.
Move the exposed person to fresh air. If
) breathing is difficult, administer oxygen. If not
Inhalation

breathing, give artificial respiration. Seek

medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ] )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Immediately rinse eyes with plenty of water for

at least 15 minutes, holding the eyelids open.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Source:[4]

Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[4]

Specific Hazards Arising from the Chemical: Combustion may produce toxic gases, including
carbon oxides (CO, COz), nitrogen oxides (NOx), and hydrogen chloride gas.[4]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and
full protective clothing.[4]
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Accidental Release Measures

Personal Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat. For larger spills, a respirator may be necessary.

Avoid breathing dust or vapors.

Ensure adequate ventilation.

Evacuate personnel from the immediate area.
Environmental Precautions:

e Prevent the substance from entering drains or waterways.
Methods for Cleaning Up:

o For small spills, carefully sweep up the solid material and place it in a suitable, labeled
container for disposal.

» Avoid generating dust.

o For larger spills, contain the material and collect it for disposal in accordance with local
regulations.

Handling and Storage

Precautions for Safe Handling:

Avoid contact with skin and eyes.[4]

Avoid inhalation of dust.[4]

Use in a well-ventilated area.

Keep away from heat, sparks, and open flames.[4]
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» Wash hands thoroughly after handling.

Conditions for Safe Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]
o Keep away from strong oxidizing agents and bases.[4]

e The substance is hygroscopic.

Exposure Controls and Personal Protective
Equipment

Engineering Controls:

e Use in a well-ventilated area, preferably in a fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

Table 5: Recommended Personal Protective Equipment

Protection Type Equipment

Safety glasses with side shields or chemical

Eye/Face Protection
goggles.

) ] Chemical-resistant gloves (e.g., nitrile rubber),
Skin Protection
lab coat, and closed-toe shoes.

For routine handling in a well-ventilated area,

respiratory protection is not typically required. In
Respiratory Protection case of insufficient ventilation or for spill

cleanup, a NIOSH-approved particulate

respirator (e.g., N95) is recommended.

Source:
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Standard PPE:
- Safety Glasses

Routine Lab Work - Nitrile Gloves

(Small Quantities) - Lab Coat
@ing Scenario )
Spill or Enhanced PPE:
Large Quantities - Chemical Goggles
- Chemical-Resistant Gloves

- Lab Coat
- Particulate Respirator (N95)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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